N-(2-methoxyphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide
• InChI: InChI=1S/C16H17NO4/c1-20-11-5-3-2-4-10(11)17-15(18)13-8-6-9-12(7-8)21-16(19)14(9)13/h2-5,8-9,12-14H,6-7H2,1H3,(H,17,18)
• InChI Key: BWUUDOLJYRIBIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2C3CC4C2C(=O)OC4C3
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves intramolecular cyclization processes and decyclization reactions under specific conditions. For instance, methyl 5-aryl-1-(furan-2-carbonyl)-1H-pyrazole-3-carboxylates were obtained through decyclization reaction of N'-(5-aryl-2-oxofuran-3(2H)-ylidene)furan-2-carbohydrazides under methanol action, showcasing a method of forming such complex structures through cyclization and decyclization processes (Igidov et al., 2022).

Molecular Structure Analysis

Characterization of these compounds' molecular structure is typically achieved using spectroscopy techniques. For example, a derivative 4-(3,4-dimethoxyphenyl)-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1(2H)-yl)methanone, was characterized by IR, 1H, 13C-NMR, and X-ray diffraction, illustrating the comprehensive analysis required to elucidate such compounds' structures (Bonilla-Castañeda et al., 2022).

Chemical Reactions and Properties

The reactivity of such compounds often involves cycloaddition reactions, as demonstrated by the cycloaddition reaction of 3-methoxycarbonyl-2H-cyclohepta[b]furan-2-one with 6,6-dimethylfulvene. This reaction, under different conditions, leads to the formation of various cycloadducts, showcasing the diverse reactivity of furan-containing compounds (Yasunami et al., 1992).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, can be significantly varied. For example, the synthesis and characterization of compounds like ethyl 6-(4-ethoxyphenyl)-4-(furan-2-yl)-2-oxocyclohex-3-ene-1-carboxylate provide insights into the crystal structure, which can influence the compound's physical properties and interactions (Badshah et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity with different reagents, stability under various conditions, and potential for derivatization, are crucial. Studies on the cyclometallation of similar compounds with palladium(II), rhodium(III), and ruthenium(II) highlight the complex chemical behavior and potential for forming diverse derivatives, showcasing the compound's versatility in chemical reactions (Nonoyama & Nonoyama, 1991).